N-(2-bicyclo[2.2.1]heptanyl)-2-pyrimidin-2-ylsulfanylacetamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H17N3OS/c17-12(8-18-13-14-4-1-5-15-13)16-11-7-9-2-3-10(11)6-9/h1,4-5,9-11H,2-3,6-8H2,(H,16,17)
• InChI Key: SXPIXKRRTYJLSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2NC(=O)CSC3=NC=CC=N3
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

N-(2-bicyclo[221]heptanyl)-2-pyrimidin-2-ylsulfanylacetamide is a complex organic compound characterized by its unique bicyclic structure and the presence of a pyrimidinylthio group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-bicyclo[221]heptanyl)-2-pyrimidin-2-ylsulfanylacetamide typically involves multiple steps, starting with the preparation of the bicyclo[221]heptane core This can be achieved through Diels-Alder reactions or other cycloaddition reactions

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, ensuring that the compound can be produced in large quantities without compromising quality.

Chemical Reactions Analysis

Types of Reactions

N-(2-bicyclo[2.2.1]heptanyl)-2-pyrimidin-2-ylsulfanylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the pyrimidinylthio group can be replaced with other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles, such as amines or alcohols, under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N-(2-bicyclo[2.2.1]heptanyl)-2-pyrimidin-2-ylsulfanylacetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-bicyclo[2.2.1]heptanyl)-2-pyrimidin-2-ylsulfanylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrimidinylthio group can form hydrogen bonds or hydrophobic interactions with the active sites of enzymes, inhibiting their activity. This can lead to various biological effects, depending on the target enzyme or pathway involved.

Comparison with Similar Compounds

Similar Compounds

• N-(1-bicyclo[2.2.1]hept-2-yl-ethyl)-2-(2-hydroxy-phenoxy)-acetamide
• N-(1,7,7-trimethyl-bicyclo[2.2.1]hept-2-yl)-acetamide
• N-(2-acetylamino-3-bromo-5,5,6-trimethyl-bicyclo[2.2.1]hept-2-yl)-acetamide

Uniqueness

N-(2-bicyclo[2.2.1]heptanyl)-2-pyrimidin-2-ylsulfanylacetamide is unique due to its specific combination of a bicyclic structure and a pyrimidinylthio group. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.